6-(Benzoyloxy)hexanoic acid

• CAS No.: 137591-00-5
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 6-benzoyloxyhexanoic acid
• InChI: InChI=1S/C13H16O4/c14-12(15)9-5-2-6-10-17-13(16)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,14,15)
• InChI Key: ZMHVTFSCBAAXEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCCCCCC(=O)O

Description

6-(Benzoyloxy)hexanoic acid is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of benzyl 6-benzoyloxy-hexanoate (c) (38.09 g) in ethyl acetate was added 5% Pd/C (3 g) and the resultant mixture was stirred under a hydrogen atmosphere for 24 hours. The crude product obtained by treating in the conventional manner was distilled under reduced pressure (1 mmHg, 182°-192° C.) to give the title compound (d).

Synthesis routes and methods II

Procedure details